4-(Diphenylmethyl)-1-[(4-nitrophenyl)methyl]piperidine

• CAS No.: 64358-93-6
• Molecular Formula: C25H26N2O2
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 4-benzhydryl-1-[(4-nitrophenyl)methyl]piperidine
• InChI: InChI=1S/C25H26N2O2/c28-27(29)24-13-11-20(12-14-24)19-26-17-15-23(16-18-26)25(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-14,23,25H,15-19H2
• InChI Key: HNGMNGLPHUOQDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(C2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-]

Description

4-(Diphenylmethyl)-1-[(4-nitrophenyl)methyl]piperidine is a useful research compound. Its molecular formula is C25H26N2O2 and its molecular weight is 386.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 126 parts of 4-(diphenylmethyl)piperidine in 1200 parts of 95% ethanol is added a solution of 69 parts of sodium carbonate in 1500 parts of water. The resultant mixture is heated at the boiling point under reflux with vigorous stirring while a solution of 112 parts of 4-nitrobenzyl chloride in 800 parts of 95% ethanol is rapidly stirred in, and for 4 hours thereafter. Solvent is then removed by vacuum distillation, and the residue is partitioned between dichloromethane and water. The organic layer is separated, dried over anhydrous potassium carbonate, and stripped of solvent by vacuum distillation. The residue, recrystallized from anhydrous ethanol, affords 1-[(4-nitrophenyl)methyl]-4-(diphenylmethyl)piperidine melting at approximately 130°-131°.

Synthesis routes and methods II

Procedure details